Cas no 3282-27-7 (Urea,N,N-bis(phenylmethyl)-)

Urea,N,N-bis(phenylmethyl)- structure
Urea,N,N-bis(phenylmethyl)- structure
Product Name:Urea,N,N-bis(phenylmethyl)-
CAS No:3282-27-7
MF:C15H16N2O
MW:240.300343513489
CID:318790
PubChem ID:236154
Update Time:2025-04-19

Urea,N,N-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Urea,N,N-bis(phenylmethyl)-
    • 1,1-dibenzylurea
    • 3282-27-7
    • DLFSPRHQGAULBQ-UHFFFAOYSA-N
    • N,N dibenzylurea
    • DTXSID10284672
    • Dibenzylharnstoff
    • SCHEMBL1386528
    • NSC-38227
    • AKOS003653282
    • Z230658310
    • NSC38227
    • Inchi: 1S/C15H16N2O/c16-15(18)17(11-13-7-3-1-4-8-13)12-14-9-5-2-6-10-14/h1-10H,11-12H2,(H2,16,18)
    • InChI Key: DLFSPRHQGAULBQ-UHFFFAOYSA-N
    • SMILES: O=C(N)N(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 240.12638
  • Monoisotopic Mass: 240.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 46.3Ų

Experimental Properties

  • PSA: 46.33
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